2-[(Cyclopropylmethoxy)methyl]oxirane

• IUPAC Name: 2-(cyclopropylmethoxymethyl)oxirane
• InChI: InChI=1S/C7H12O2/c1-2-6(1)3-8-4-7-5-9-7/h6-7H,1-5H2
• InChI Key: FKGPXXGPALLSPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COCC2CO2
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID30655683
• Molecular Weight: 128.17 g/mol
• CAS No.: 88135-04-0

Description

Chemical Name: 2-[(Cyclopropylmethoxy)methyl]oxirane (IUPAC), also known as [[4-[2-(cyclopropylmethoxy)ethyl]phenoxy]methyl]oxirane. CAS No.: 63659-17-6 Molecular Formula: C₁₅H₂₀O₃ Molecular Weight: 248.32 g/mol Key Applications:

• Intermediate in synthesizing β₁-selective β-adrenoceptor partial agonists (e.g., Betaxolol) .
• Pharmaceutical impurity standard (Betaxolol Impurity C) in quality control .
  Physical Properties:
• Storage: Stable when sealed at 2–8°C .
• Reactivity: Undergoes aminolysis with amines like 1-(2-aminoethyl)-3-(4-hydroxyphenyl)urea to form bioactive derivatives .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

The compound belongs to the epoxide (oxirane) family, characterized by a three-membered cyclic ether. Its analogs differ in substituent groups attached to the oxirane ring, influencing reactivity, stability, and applications.

Table 1: Key Structural Analogs and Properties

Compound Name (CAS No.)	Molecular Formula	Substituent Group	Key Applications	References
2-[(Cyclopropylmethoxy)methyl]oxirane (63659-17-6)	C₁₅H₂₀O₃	Cyclopropylmethoxy-phenoxy	Pharmaceutical synthesis, impurity standard
2-[(2-Methoxyphenoxy)methyl]oxirane (2210-74-4)	C₁₁H₁₂O₃	2-Methoxyphenoxy	Pharmaceutical reference standard
2-[[4-(Phenylmethoxy)phenoxy]methyl]oxirane (28150-30-3)	C₁₇H₁₈O₃	Phenylmethoxy-phenoxy	Laboratory chemical, synthetic intermediate
2-[(Cyclooctyloxy)methyl]oxirane (21324-95-8)	C₁₁H₂₀O₂	Cyclooctyloxy	Polymer chemistry, resin production
o-Cresyl glycidyl ether (CAS: Multiple)	C₁₀H₁₂O₂	2-Methylphenoxy	Epoxy resin modifier
2-[[2-(Cyclopropylmethoxy)phenoxy]methyl]oxirane (89518-81-0)	C₁₃H₁₆O₃	Cyclopropylmethoxy (ortho position)	Potential pharmaceutical intermediate

Reactivity and Stability

• Electronic Effects : Electron-donating groups (e.g., methoxy) enhance oxirane ring stability, while electron-withdrawing groups (e.g., halogens) increase reactivity. The cyclopropylmethoxy group in 63659-17-6 balances steric bulk and moderate electron donation .
• Positional Isomerism : The ortho-substituted analog (89518-81-0) may exhibit different regioselectivity in reactions compared to the para-substituted 63659-17-6 .